![molecular formula C10H13N3O3 B6633869 4-(3,4-Dihydroxypyrrolidin-1-yl)pyridine-2-carboxamide](/img/structure/B6633869.png)
4-(3,4-Dihydroxypyrrolidin-1-yl)pyridine-2-carboxamide
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Overview
Description
4-(3,4-Dihydroxypyrrolidin-1-yl)pyridine-2-carboxamide, also known as DHPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. DHPA is a pyridine derivative that has been shown to have a wide range of biochemical and physiological effects, making it an attractive target for researchers in various fields.
Mechanism of Action
The mechanism of action of 4-(3,4-Dihydroxypyrrolidin-1-yl)pyridine-2-carboxamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in cancer cell growth and survival. Specifically, this compound has been shown to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair and cell survival. By inhibiting PARP, this compound can induce DNA damage and cell death in cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-tumor activity, this compound has been shown to have a variety of other biochemical and physiological effects. For example, this compound has been shown to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(3,4-Dihydroxypyrrolidin-1-yl)pyridine-2-carboxamide in lab experiments is its relatively low toxicity. This compound has been shown to have low toxicity in various cell lines and animal models, making it a safe and attractive target for research. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several potential future directions for research on 4-(3,4-Dihydroxypyrrolidin-1-yl)pyridine-2-carboxamide. One area of interest is in the development of this compound-based drugs for the treatment of cancer. Additionally, there is growing interest in the potential use of this compound as a neuroprotective agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Finally, there is potential for further research into the mechanism of action of this compound, which could lead to the development of new drugs with even greater efficacy and specificity.
Synthesis Methods
4-(3,4-Dihydroxypyrrolidin-1-yl)pyridine-2-carboxamide can be synthesized using a variety of methods, including the reaction of 3,4-dihydroxypyrrolidine with 2-chloronicotinic acid, followed by deprotection of the resulting compound. Other methods include the reaction of 3,4-dihydroxypyrrolidine with 2-pyridinecarboxylic acid, or the reaction of 2-pyridinecarboxylic acid with 3,4-dihydroxypyrrolidine in the presence of a coupling agent.
Scientific Research Applications
4-(3,4-Dihydroxypyrrolidin-1-yl)pyridine-2-carboxamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. This compound has been shown to have anti-tumor activity in various cancer cell lines, including breast, lung, and colon cancer. Additionally, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
properties
IUPAC Name |
4-(3,4-dihydroxypyrrolidin-1-yl)pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O3/c11-10(16)7-3-6(1-2-12-7)13-4-8(14)9(15)5-13/h1-3,8-9,14-15H,4-5H2,(H2,11,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFVGRERMFURQNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CN1C2=CC(=NC=C2)C(=O)N)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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